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Compound of Interest

Compound Name:

1-(2-

Chlorophenyl)cyclobutanecarbonit

rile

CAS No.: 28049-59-4

Cat. No.: B1503410

Get Quote

An In-depth Technical Guide to 1-(2-Chlorophenyl)cyclobutanecarbonitrile

This guide serves as a comprehensive technical resource for researchers, scientists, and

professionals in drug development and chemical synthesis. It delves into the core

characteristics, synthesis, applications, and handling of 1-(2-
Chlorophenyl)cyclobutanecarbonitrile, moving beyond a simple data sheet to provide field-

proven insights and mechanistic understanding.

Core Compound Identification and Physicochemical
Profile
1-(2-Chlorophenyl)cyclobutanecarbonitrile is a substituted nitrile featuring a cyclobutane

ring attached to a 2-chlorophenyl group at a quaternary carbon center. This unique structural

arrangement, combining a strained aliphatic ring with an aromatic system, makes it a valuable

intermediate in synthetic chemistry.
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Its primary identifier is its CAS Number: 28049-59-4[1]. It is crucial to distinguish this from its

isomer, 1-(4-chlorophenyl)cyclobutanecarbonitrile (CAS Number: 28049-61-8), as their

synthetic utility and physical properties can differ[2][3].

Key Physicochemical Data
The properties of this compound are essential for its application in experimental design,

influencing solvent choice, reaction temperature, and purification methods.

Property Value Source

CAS Number 28049-59-4 [1]

Molecular Formula C₁₁H₁₀ClN [1]

Molecular Weight 191.66 g/mol [1]

Appearance Yellow solid [4]

Storage Temperature
Room Temperature, Sealed in

Dry
[1]

Hydrogen Bond Donor Count 0 [1]

Hydrogen Bond Acceptor

Count
1 [1]

Rotatable Bond Count 1 [1]

Complexity 236 [1]

LogP 3.285 [1]

Note: Some physical data such as boiling point and density are more readily published for the

4-chloro isomer (CAS 28049-61-8) and should be used with caution as approximations for the

2-chloro isomer.[2][5][6]

Synthesis Strategy: Mechanistic Insights and
Protocol
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The construction of the quaternary carbon center on the cyclobutane ring is the key challenge

in synthesizing this molecule. A robust and logical approach involves a nucleophilic substitution

pathway utilizing a carbanion intermediate.

Proposed Synthesis Workflow: Double Alkylation
A highly effective method is the reaction of 2-chlorophenylacetonitrile with 1,3-dibromopropane

in the presence of a strong, non-nucleophilic base.
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Caption: Proposed synthesis workflow for 1-(2-Chlorophenyl)cyclobutanecarbonitrile.
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Causality Behind Experimental Choices
Choice of Base: A strong base like Sodium Hydride (NaH) or Lithium Diisopropylamide (LDA)

is required. The proton on the carbon adjacent to both the phenyl ring and the nitrile group is

acidic due to the resonance stabilization of the resulting carbanion. A weaker base would not

achieve complete deprotonation, leading to low yields.

Reactant Stoichiometry: Using a slight excess of 1,3-dibromopropane can favor the initial

alkylation, but controlling stoichiometry is key to minimizing polymerization and maximizing

the intramolecular cyclization step.

Aprotic Solvent: An aprotic solvent like Tetrahydrofuran (THF) or Dimethylformamide (DMF)

is essential. Protic solvents (like water or alcohols) would neutralize the carbanion

intermediate, halting the reaction.

Step-by-Step Experimental Protocol
Inert Atmosphere: Set up a flame-dried, three-neck round-bottom flask equipped with a

magnetic stirrer, dropping funnel, and nitrogen inlet. Maintain a positive pressure of dry

nitrogen throughout the reaction.

Base Suspension: Suspend 2.2 equivalents of sodium hydride (60% dispersion in mineral

oil) in anhydrous THF.

Carbanion Formation: Dissolve 1.0 equivalent of 2-chlorophenylacetonitrile in anhydrous

THF and add it dropwise to the NaH suspension at 0°C. Allow the mixture to stir for 30

minutes at room temperature to ensure complete formation of the anion.

Alkylation: Add 1.1 equivalents of 1,3-dibromopropane dropwise to the reaction mixture at

0°C. After the addition is complete, allow the reaction to warm to room temperature and then

reflux for 4-6 hours, monitoring by TLC.

Quenching: After the reaction is complete, cool the flask to 0°C and carefully quench the

excess NaH by the slow, dropwise addition of ethanol, followed by saturated aqueous

ammonium chloride solution.
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Extraction & Purification: Transfer the mixture to a separatory funnel and extract with ethyl

acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium

sulfate, and concentrate under reduced pressure. The crude product can then be purified by

column chromatography on silica gel.

Applications in Pharmaceutical & Chemical
Development
The true value of 1-(2-Chlorophenyl)cyclobutanecarbonitrile lies in its utility as a versatile

building block. The nitrile functional group is a linchpin for a wide array of chemical

transformations.

Key Precursor Role
While this specific molecule is not the most cited precursor for the anesthetic Ketamine, its

structure is highly analogous to key intermediates. The synthesis of Ketamine often involves

reacting 2-chlorobenzonitrile with a Grignard reagent, and subsequent transformations.[7][8]

The principles of its reactivity are directly applicable. More directly, the 4-chloro isomer is a

known intermediate in preparing metabolites of the anti-obesity drug Sibutramine,

demonstrating the pharmaceutical relevance of this molecular scaffold.[2][6][9]

The Nitrile Group: A Hub for Chemical Transformation
The cyano (nitrile) group can be readily converted into other critical functional groups, making it

a powerful synthetic handle.
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Potential Derivatives

1-(2-Chlorophenyl)
cyclobutanecarbonitrile

Primary Amine
(via Reduction)LiAlH₄ or H₂/Catalyst

Carboxylic Acid
(via Hydrolysis)

H₃O⁺ / Heat

Ketone
(via Grignard Reaction)

1. R-MgBr
2. H₃O⁺
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Caption: Synthetic utility of the nitrile functional group.

Reduction to Amines: The nitrile can be reduced using powerful reducing agents like Lithium

Aluminum Hydride (LiAlH₄) or catalytic hydrogenation to yield a primary amine. This opens

the door to amide bond formation and other amine-based chemistries.

Hydrolysis to Carboxylic Acids: Acid- or base-catalyzed hydrolysis converts the nitrile to a

carboxylic acid, a fundamental functional group in many active pharmaceutical ingredients

(APIs).

Reaction with Grignard Reagents: Treatment with a Grignard reagent (R-MgBr) followed by

an acidic workup yields a ketone, providing a method for carbon-carbon bond formation and

introducing a carbonyl group.

Analytical Characterization Workflow
Confirming the identity and purity of 1-(2-Chlorophenyl)cyclobutanecarbonitrile is

paramount. A multi-technique approach is standard practice.
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Technique Expected Results & Interpretation

¹H NMR

Aromatic Region: Complex multiplets between

~7.2-7.5 ppm corresponding to the 4 protons on

the 2-chlorophenyl ring. Aliphatic Region:

Multiple complex signals between ~2.0-3.0 ppm

for the 6 protons of the cyclobutane ring. The

complexity arises from geminal and vicinal

coupling.

¹³C NMR

Aromatic Carbons: 6 signals in the aromatic

region (~125-140 ppm). Nitrile Carbon (C≡N): A

characteristic signal around ~120-125 ppm.

Quaternary Carbon: A signal for the carbon

attached to the phenyl, nitrile, and two

cyclobutane carbons. Cyclobutane Carbons

(CH₂): Signals in the aliphatic region (~15-40

ppm).

IR Spectroscopy

Key Diagnostic Peak: A sharp, medium-intensity

absorbance at ~2240-2260 cm⁻¹ corresponding

to the C≡N stretch. This peak is often a primary

indicator of a successful synthesis.

Mass Spec (MS)

Molecular Ion (M⁺): A characteristic pair of

peaks for the molecular ion at m/z 191 and 193,

reflecting the natural isotopic abundance of ³⁵Cl

and ³⁷Cl in an approximate 3:1 ratio.

Fragmentation: Potential loss of the nitrile group

(M-26) or fragmentation of the cyclobutane ring.

Safety, Handling, and Storage
Proper handling of this chemical is essential for laboratory safety. The following information is

synthesized from safety data sheets for this class of compounds[10][11][12].
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Aspect Guideline

Hazard Class
Acute Toxicity 4 (Oral, Dermal, Inhalation).

Causes skin and eye irritation.[2]

Signal Word Warning

Hazard Statements
H302: Harmful if swallowed. H312: Harmful in

contact with skin. H332: Harmful if inhaled.[2][5]

Personal Protective Equipment (PPE)

Chemical-resistant gloves (e.g., nitrile), safety

goggles or face shield, and a lab coat. Work

should be conducted in a well-ventilated fume

hood.[5]

Handling

Avoid contact with skin, eyes, and clothing.

Avoid ingestion and inhalation. Wash hands

thoroughly after handling.[10][12]

Storage

Store in a tightly closed container in a dry, cool,

and well-ventilated area. Keep away from

incompatible materials such as strong oxidizing

agents.[1][11]

Disposal

Dispose of contents and container in

accordance with local, regional, national, and

international regulations.[10]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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